Cas no 211946-09-7 (1-Benzyl-3-(chloromethyl)-1h-pyrazole)
211946-09-7 structure
Product Name:1-Benzyl-3-(chloromethyl)-1h-pyrazole
CAS No:211946-09-7
MF:C11H11ClN2
MW:206.671441316605
MDL:MFCD09258629
CID:2663092
PubChem ID:91799055
Update Time:2025-08-05
1-Benzyl-3-(chloromethyl)-1h-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-(chloromethyl)pyrazole
- 1-benzyl-3-(chloromethyl)-1h-pyrazole
- SY040081
- 211946-09-7
- AC1290
- EN300-6734773
- AKOS027460894
- STL588628
- MFCD09258629
- 1-Benzyl-3-(chloromethyl)-1h-pyrazole
-
- MDL: MFCD09258629
- Inchi: 1S/C11H11ClN2/c12-8-11-6-7-14(13-11)9-10-4-2-1-3-5-10/h1-7H,8-9H2
- InChI Key: KRXRSWGHLHCORV-UHFFFAOYSA-N
- SMILES: ClCC1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 206.0610761g/mol
- Monoisotopic Mass: 206.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 2.3
1-Benzyl-3-(chloromethyl)-1h-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120465-5g |
1-Benzyl-3-(chloromethyl)pyrazole |
211946-09-7 | 95% | 5g |
$652 | 2021-08-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y06425-1g |
1-Benzyl-3-(chloromethyl)-1h-pyrazole |
211946-09-7 | 95% | 1g |
¥2859.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y06425-10g |
1-Benzyl-3-(chloromethyl)-1h-pyrazole |
211946-09-7 | 95% | 10g |
¥13809.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y06425-250mg |
1-Benzyl-3-(chloromethyl)-1h-pyrazole |
211946-09-7 | 95% | 250mg |
¥1279.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y06425-5g |
1-Benzyl-3-(chloromethyl)-1h-pyrazole |
211946-09-7 | 95% | 5g |
¥7839.0 | 2024-07-18 | |
| Chemenu | CM120465-5g |
1-Benzyl-3-(chloromethyl)pyrazole |
211946-09-7 | 95% | 5g |
$*** | 2023-03-29 | |
| abcr | AB527004-250 mg |
1-Benzyl-3-(chloromethyl)pyrazole; . |
211946-09-7 | 250MG |
€203.00 | 2022-07-29 | ||
| abcr | AB527004-1 g |
1-Benzyl-3-(chloromethyl)pyrazole; . |
211946-09-7 | 1g |
€383.00 | 2022-07-29 | ||
| abcr | AB527004-5 g |
1-Benzyl-3-(chloromethyl)pyrazole; . |
211946-09-7 | 5g |
€945.50 | 2022-07-29 | ||
| eNovation Chemicals LLC | D685478-0.25g |
1-Benzyl-3-(chloromethyl)pyrazole |
211946-09-7 | 95% | 0.25g |
$130 | 2024-07-20 |
1-Benzyl-3-(chloromethyl)-1h-pyrazole Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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